8-ethyl-3-(2-ethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 4-ethyl-10-(2-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C21H24N2OS/c1-4-14-10-11-19-16(12-14)17-13-21(3,24-19)23(20(25)22-17)18-9-7-6-8-15(18)5-2/h6-12,17H,4-5,13H2,1-3H3,(H,22,25)
• InChI Key: VIIBIBCFWMIDGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC3(CC2NC(=S)N3C4=CC=CC=C4CC)C
• Molecular Formula: C21H24N2OS
• Molecular Weight: 352.5 g/mol

Description

8-ethyl-3-(2-ethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C21H24N2OS and its molecular weight is 352.5. The purity is usually 95%.
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Scientific Research Applications

Transformation and Isomerization Studies

• Unexpected Transformations : A study observed unexpected transformations and isomerization of similar compounds, which could imply potential applications in studying reaction pathways and the stability of similar chemical structures under various conditions (Sedova, Krivopalov, & Shkurko, 2017).

Antifungal Applications

• Antifungal Evaluation : Compounds with a structural basis in oxadiazole-thiones have been evaluated for antifungal activity, suggesting a research application in developing antifungal agents (Nimbalkar, Tupe, Seijas Vázquez, Khan, Sangshetti, & Nikalje, 2016).

Corrosion Inhibition

• Mild Steel Dissolution Control : Oxadiazole derivatives have been studied for their ability to inhibit corrosion in mild steel, indicating applications in materials science and engineering (Kalia, Kumar, Kumar, Pahuja, Jhaa, Lata, & Dahiya, 2020).

Molecular Docking and Synthesis

• Synthesis and Molecular Docking : The synthesis of similar oxadiazole derivatives and their evaluation through molecular docking suggest applications in drug design and pharmacological research (Kara, Ünsal, Tekin, & Eşme, 2021).

Anticancer Activity

• Anticancer Activity Evaluation : A novel oxygen-bridged tricyclic Biginelli adduct has been synthesized and its anticancer activity evaluated, highlighting potential applications in cancer research and therapy development (Ibrahim, El‐Sheshtawy, El-Kemary, Al-Juaid, Youssef, & El-Azab, 2017).